Cas no 923171-38-4 (1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide)

1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide is a specialized sulfonamide derivative featuring both an aminomethylphenyl group and an isopropyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the sulfonamide moiety enhances its ability to participate in hydrogen bonding, while the aminomethyl group offers reactivity for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits favorable stability under standard conditions, facilitating handling and storage in laboratory settings.
1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide structure
923171-38-4 structure
Product Name:1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide
CAS No:923171-38-4
MF:C11H18N2O2S
MW:242.337821483612
CID:4665147
Update Time:2025-05-28

1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(aminomethyl)phenyl]-N-isopropylmethanesulfonamide
    • 1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
    • 1-[4-(aminomethyl)phenyl]-N-propan-2-ylmethanesulfonamide
    • Benzenemethanesulfonamide, 4-(aminomethyl)-N-(1-methylethyl)-
    • 1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide
    • Inchi: 1S/C11H18N2O2S/c1-9(2)13-16(14,15)8-11-5-3-10(7-12)4-6-11/h3-6,9,13H,7-8,12H2,1-2H3
    • InChI Key: MFSMJCXBRIYZJH-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(CN)=CC=1)(NC(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 288
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 398.5±44.0 °C at 760 mmHg
  • Flash Point: 194.8±28.4 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-4-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A640345-10mg
1-[4-(Aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4
10mg
$ 50.00 2022-04-02
TRC
A640345-50mg
1-[4-(Aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4
50mg
$ 160.00 2022-04-02
TRC
A640345-100mg
1-[4-(Aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4
100mg
$ 250.00 2022-04-02
Enamine
EN300-53705-0.05g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
0.05g
$92.0 2023-02-10
Enamine
EN300-53705-0.1g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
0.1g
$138.0 2023-02-10
Enamine
EN300-53705-0.25g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
0.25g
$196.0 2023-02-10
Enamine
EN300-53705-0.5g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
0.5g
$309.0 2023-02-10
Enamine
EN300-53705-1.0g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
1.0g
$396.0 2023-02-10
Enamine
EN300-53705-2.5g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
2.5g
$670.0 2023-02-10
Enamine
EN300-53705-5.0g
1-[4-(aminomethyl)phenyl]-N-(propan-2-yl)methanesulfonamide
923171-38-4 95%
5.0g
$1126.0 2023-02-10
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